Cas no 1806957-81-2 (4-(Chloromethyl)-5-cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 4-(Chloromethyl)-5-cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1806957-81-2
• MF: C₉H₄ClF₅N₂
• MW: 270.586478233337
• CID: 4880677
• Update Time: 2025-10-05

4-(Chloromethyl)-5-cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-5-cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4ClF5N2/c10-1-5-4(2-16)3-17-7(9(13,14)15)6(5)8(11)12/h3,8H,1H2
• InChI Key： FGQJVTRIEFPUAW-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CN=C(C(F)(F)F)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 4-(Chloromethyl)-5-cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

Comprehensive Overview of 4-(Chloromethyl)-5-cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806957-81-2)

4-(Chloromethyl)-5-cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806957-81-2) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique multifunctional substituents, serves as a critical intermediate in the synthesis of advanced small-molecule therapeutics and crop protection agents. Its molecular structure, featuring a chloromethyl, cyano, difluoromethyl, and trifluoromethyl groups, offers exceptional reactivity for cross-coupling reactions and heterocyclic modifications.

The growing demand for fluorinated compounds in drug discovery has positioned CAS 1806957-81-2 as a valuable building block. Researchers frequently explore its potential in kinase inhibitor development, leveraging its electron-withdrawing properties to enhance binding affinity. Recent studies highlight its utility in precision medicine, particularly for targeting oncology-related pathways. Additionally, its agrochemical applications align with the industry's shift toward sustainable pest control solutions, addressing global concerns like resistance management and environmental impact.

From a synthetic chemistry perspective, 4-(Chloromethyl)-5-cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine exemplifies the trend toward late-stage functionalization. Its modular design enables efficient derivatization, reducing synthetic steps in complex molecule assembly. This aligns with the pharmaceutical industry's focus on cost-effective scalability and green chemistry principles. Analytical techniques such as HPLC purity analysis and NMR spectroscopy are essential for quality control, ensuring reproducibility in high-throughput screening campaigns.

The compound's stability under ambient storage conditions and compatibility with common organic solvents further enhances its practicality. As the scientific community prioritizes AI-driven molecular design, CAS 1806957-81-2 has emerged in computational studies exploring structure-activity relationships (SAR). Its meta-substituted pyridine core is frequently cited in patents related to next-generation antiviral agents, reflecting its relevance in pandemic preparedness research.

Regulatory compliance remains a key consideration for users of this compound. While not classified as hazardous under standard protocols, proper laboratory handling practices are recommended due to its reactive chloromethyl group. Suppliers typically provide detailed technical data sheets to support risk assessment and material safety planning. The compound's commercial availability through specialty chemical distributors has increased significantly, driven by demand from contract research organizations (CROs) and academic institutions.

Emerging applications in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs) demonstrate the versatility of 1806957-81-2. Its polar surface area and lipophilicity metrics make it particularly suitable for designing blood-brain barrier permeable candidates. These attributes have sparked discussions in medicinal chemistry forums about optimizing fluorine-containing pharmacophores for CNS drug development.

In conclusion, 4-(Chloromethyl)-5-cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine represents a compelling case study in modern heterocyclic chemistry. Its intersection with cutting-edge therapeutic modalities and eco-friendly agrochemicals ensures continued relevance. As innovation accelerates in fragment-based drug discovery and catalytic fluorination, this compound's role as a strategic synthetic intermediate is expected to expand further.